N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide
• InChI: InChI=1S/C15H21NO/c1-11-7-8-14(12(2)9-11)10-16(3)15(17)13-5-4-6-13/h7-9,13H,4-6,10H2,1-3H3
• InChI Key: SEISYVNWLPMYQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN(C)C(=O)C2CCC2)C
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide, also known as DMCC, is a chemical compound that has gained attention for its potential use in scientific research. This compound is a member of the cyclobutanecarboxamide family and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide is not yet fully understood. However, it is thought to act as a positive allosteric modulator of the GABA-A receptor, which is involved in the regulation of anxiety and depression. N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide may also act on other neurotransmitter systems, such as the glutamate system, which is involved in the regulation of epilepsy.
Biochemical and Physiological Effects:
N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide has been found to have various biochemical and physiological effects. It has been shown to increase GABA-A receptor activity, leading to anxiolytic and antidepressant effects. Additionally, N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide has been found to decrease glutamate release, leading to anticonvulsant effects. However, further research is needed to fully understand the biochemical and physiological effects of N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide in lab experiments is its potential as a treatment for anxiety, depression, and epilepsy. Additionally, N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide has been found to have low toxicity in animal models, making it a relatively safe compound to use in lab experiments. However, one limitation of using N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide is its limited availability and high cost.

Future Directions

There are several future directions for research on N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide. One direction is to further investigate its mechanism of action, particularly its effects on other neurotransmitter systems. Another direction is to investigate its potential as a treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, research could focus on developing more cost-effective synthesis methods for N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide, making it more accessible for scientific research.

Synthesis Methods

N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide can be synthesized using a variety of methods, including the reaction of cyclobutanecarboxylic acid with 2,4-dimethylbenzylamine, followed by the addition of methylamine. Another method involves the reaction of cyclobutanecarboxylic acid with 2,4-dimethylbenzyl chloride, followed by the addition of methylamine. Both methods result in the formation of N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide as a white solid.

Scientific Research Applications

N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. Additionally, N-[(2,4-dimethylphenyl)methyl]-N-methylcyclobutanecarboxamide has been found to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.